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Compound of Interest

Compound Name: Arry-380

Cat. No.: B605589 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ARRY-380, also known as Tucatinib or ONT-380, is a potent and selective small-molecule

inhibitor of the HER2 (ErbB2) tyrosine kinase.[1][2][3] It is a valuable tool for in vitro and in vivo

studies investigating HER2-driven cancers. Accurate and consistent preparation of ARRY-380
stock solutions is critical for obtaining reliable and reproducible experimental results. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of ARRY-380 due

to its high solubilizing capacity for this compound.[1][4][5] This document provides a detailed

protocol for the preparation, storage, and handling of ARRY-380 stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative information for ARRY-380:
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Property Value Reference(s)

Molecular Weight 569.63 g/mol [1][6]

CAS Number 937265-83-3 [1][7]

Appearance Solid, Light brown to brown [1][7]

Solubility in DMSO

≥28.5 mg/mL[1][6][7], 96

mg/mL (~168.5 mM)[3][4], 90

mg/mL (158 mM)[5]

[1][3][4][5][6][7]

Solubility in Ethanol
Insoluble[1][6][7] or 21

mg/mL[4]
[1][4][6][7]

Solubility in Water Insoluble[1][4][6][7] [1][4][6][7]

Storage (Solid) -20°C[1][6][7] [1][6][7]

Storage (DMSO Stock)
-20°C for several months[1][6],

-80°C for up to 6 months[8]
[1][6][8]

Experimental Protocol: Preparation of a 10 mM
ARRY-380 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ARRY-380 in DMSO. The

concentration can be adjusted based on experimental needs by modifying the amounts of

ARRY-380 and DMSO accordingly.

3.1. Materials

ARRY-380 powder (purity ≥98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Sterile microcentrifuge tubes or vials (amber or covered with foil to protect from light)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Optional: Water bath or sonicator

3.2. Procedure

Pre-weighing Preparations:

Allow the vial of ARRY-380 powder to equilibrate to room temperature for at least 15-20

minutes before opening to prevent condensation of moisture.

Ensure all equipment is clean, dry, and calibrated.

Weighing ARRY-380:

Tare the analytical balance with a clean microcentrifuge tube.

Carefully weigh the desired amount of ARRY-380 powder into the tube. For a 10 mM stock

solution, a common starting amount is 1 mg or 5 mg.

Calculation Example: To prepare a 10 mM stock solution, you will need to dissolve 5.6963

mg of ARRY-380 in 1 mL of DMSO. It is often more practical to weigh a slightly different

amount and adjust the DMSO volume accordingly.

Calculating the Required Volume of DMSO:

Use the following formula to calculate the volume of DMSO needed:

Volume of DMSO (mL) = [Mass of ARRY-380 (mg) / 569.63 ( g/mol )] / 0.010 (mol/L)

Example: If you weigh out 2.5 mg of ARRY-380: Volume of DMSO (mL) = (2.5 mg / 569.63

mg/mmol) / 10 mmol/L = 0.0439 mL = 43.9 µL

Dissolving ARRY-380:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

ARRY-380 powder.
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Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles.

If the compound does not dissolve readily, gentle warming in a 37°C water bath for 5-10

minutes or brief sonication can aid dissolution.[1][6]

Aliquoting and Storage:

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile, light-protected tubes. This minimizes freeze-thaw cycles which can

degrade the compound.[9]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for short- to mid-term storage (several months) or at -80°C for

long-term storage (up to 6 months).[1][6][8]

3.3. Quality Control

Before use in an experiment, thaw a single aliquot and visually inspect for any precipitation.

If precipitate is observed, warm the tube to 37°C and vortex to redissolve.

It is good practice to periodically check the activity of the stock solution in a standard assay

to ensure its stability.

Signaling Pathway and Experimental Workflow
Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.apexbt.com/arry-380.html
https://www.apexbt.com/downloader/document/A8366/Datasheet.pdf
https://www.researchgate.net/post/How-long-can-a-compound-be-stable-in-DMSO-for
https://www.apexbt.com/arry-380.html
https://www.apexbt.com/downloader/document/A8366/Datasheet.pdf
https://dcchemicals.com/product_show-Irbinitinib_ARRY_380_.html?datasheet=datasheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

HER2 Receptor

PI3K

P

Ras

Akt

P

mTOR

Cell Proliferation,
Survival, Growth

Raf

MEK

P

ERK

P

ARRY-380
(Tucatinib)

Inhibition

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b605589?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain ARRY-380
and Anhydrous DMSO

Equilibrate ARRY-380
to Room Temperature

Weigh ARRY-380 Powder
on an Analytical Balance

Calculate Required
Volume of DMSO

Add DMSO and Vortex
to Dissolve

Visually Inspect for
Complete Dissolution

Optional: Warm to 37°C
or Sonicate

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b605589?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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